Cas no 4096-34-8 (cyclohex-3-en-1-one)

• Product Name: cyclohex-3-en-1-one
• CAS No: 4096-34-8
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 331642
• PubChem ID: 77727
• Update Time: 2025-10-05

cyclohex-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one
• cyclohex-3-en-1-one
• cyclohex-3-enone
• 3-cyclohexenone
• 3-oxocyclohexene
• cyclohexene-4-one
• AKOS024046890
• EINECS 223-850-6
• DTXSID80193964
• 4096-34-8
• Q27121400
• CHEBI:48952
• NS00030889
• EN300-1268277
• G71531
• MFCD00100914
• VNLZLLDMKRKVEX-UHFFFAOYSA-N

• Inchi： 1S/C6H8O/c7-6-4-2-1-3-5-6/h1-2H,3-5H2
• InChI Key： VNLZLLDMKRKVEX-UHFFFAOYSA-N
• SMILES： O=C1CC=CCC1

Computed Properties

• Exact Mass: 96.05750
• Monoisotopic Mass: 96.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data available
• Density: 0.9620
• Melting Point: NA
• Boiling Point: 170°C (estimate)
• Flash Point: 46.8°C
• Refractive Index: 1.4842 (estimate)
• PSA: 17.07000
• LogP: 1.29560
• Vapor Pressure: 3.1±0.3 mmHg at 25°C

cyclohex-3-en-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones